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Compound of Interest

Compound Name: 2-Methoxyphenyl thienyl ketone

CAS No.: 71735-17-6

Cat. No.: B12650716

Get Quote

Executive Summary & Pharmaceutical Relevance
2-Methoxyphenyl thienyl ketone (CAS: 1049-33-8), also known as (2-methoxyphenyl)

(thiophen-2-yl)methanone, serves as a critical biaryl scaffold in medicinal chemistry. It belongs

to the class of thienyl-aryl ketones, which are privileged structures in the synthesis of:

SNRI Analogs: Structural congeners to Duloxetine, where the thienyl moiety modulates

serotonin/norepinephrine reuptake transporter affinity.

Tubulin Polymerization Inhibitors: The methoxy-substituted diaryl ketone motif is a known

pharmacophore for disrupting microtubule dynamics in oncology targets.

Chiral Benzhydryl Derivatives: Precursor to chiral alcohols and amines via asymmetric

reduction and reductive amination.

This Application Note provides a validated protocol for the synthesis, purification, and

asymmetric reduction of this intermediate. The focus is on achieving >99% chemical purity and
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>95% enantiomeric excess (ee) in the downstream chiral alcohol, a key requirement for API

(Active Pharmaceutical Ingredient) manufacturing.

Chemical Profile & Specification
Before initiating protocols, ensure the starting material meets the following specifications to

prevent catalyst poisoning in downstream hydrogenation.

Property Specification Method

IUPAC Name
(2-Methoxyphenyl)(thiophen-2-

yl)methanone
Nomenclature

CAS Number 1049-33-8 Registry

Molecular Weight 218.27 g/mol Calc.

Appearance
Pale yellow to off-white

crystalline solid
Visual

Purity (HPLC) ≥ 98.5% (Area %) HPLC-UV (254 nm)

Water Content ≤ 0.1% w/w Karl Fischer

Thiophene Isomers ≤ 0.5% (3-thienyl isomer) GC-MS / 1H-NMR

Solubility
Soluble in DCM, Toluene, THF;

Insoluble in Water
Solubility Test

Module A: Synthesis of the Ketone Scaffold
Objective: Preparation of 2-Methoxyphenyl thienyl ketone via Friedel-Crafts Acylation.

Mechanism: Electrophilic aromatic substitution where the electron-rich thiophene is acylated by

2-methoxybenzoyl chloride.

Reagents & Equipment
Substrate: Thiophene (1.0 equiv)

Acylating Agent: 2-Methoxybenzoyl chloride (1.05 equiv)
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Catalyst: Aluminum Chloride (

), anhydrous (1.1 equiv)

Solvent: Dichloromethane (DCM) - Anhydrous

Equipment: 3-Neck Round Bottom Flask (RBF), N2 line, internal temp probe, dropping

funnel.

Step-by-Step Protocol
Setup: Flame-dry the RBF and purge with Nitrogen (

). Charge with DCM (10 vol relative to thiophene).

Catalyst Charge: Cool DCM to 0°C. Add

portion-wise. Caution: Exothermic.

Acyl Chloride Addition: Add 2-Methoxybenzoyl chloride dropwise at 0–5°C. Stir for 15 min to

form the acylium ion complex.

Substrate Addition: Add Thiophene dropwise, maintaining internal temperature < 10°C.

Thiophene is highly reactive; controlling temperature prevents polymerization.

Reaction: Warm to Room Temperature (RT) and stir for 4–6 hours.

IPC (In-Process Control): Monitor by TLC (Hexane/EtOAc 8:2). Target: Disappearance of

acid chloride.

Quench: Cool to 0°C. Slowly pour reaction mixture into ice-cold 1M HCl. Caution: Vigorous

HCl gas evolution.

Workup: Separate organic layer. Wash aqueous layer with DCM (2x). Combine organics.

Wash with Sat.

(removes acid traces).

Wash with Brine. Dry over
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.

Isolation: Concentrate in vacuo. Recrystallize from Ethanol/Hexane to yield pale yellow

crystals.

Module B: Asymmetric Transfer Hydrogenation (The
"Application")
Objective: Stereoselective reduction of the ketone to (S)-(2-methoxyphenyl)(thiophen-2-

yl)methanol. Significance: This chiral alcohol is the "gateway" intermediate. The specific

stereochemistry is often required for biological activity (e.g., binding to chiral protein pockets).

Catalyst System: Noyori Transfer Hydrogenation
We utilize a Ruthenium-Arene complex with a chiral diamine ligand, specifically RuCl(p-

cymene)[(S,S)-TsDPEN]. This system uses Formic Acid/Triethylamine as the hydrogen source,

avoiding high-pressure

gas.

Protocol
Catalyst Preparation (In-situ):

In a Schlenk flask, dissolve

(0.0025 equiv) and (S,S)-TsDPEN (0.005 equiv) in anhydrous DMF or DCM.

Heat to 80°C for 20 min, then cool to RT. (Or use commercially available catalyst).

Reaction Mixture:

Dissolve 2-Methoxyphenyl thienyl ketone (1.0 equiv) in the catalyst solution.

Add Azeotropic Mixture: Formic Acid / Triethylamine (5:2 molar ratio) (5.0 equiv of hydride

source).

Execution:
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Stir at 25–30°C. Note: Do not heat excessively; higher temps degrade enantioselectivity.

Time: 12–24 hours.

IPC: Monitor HPLC for conversion (>98%).

Workup:

Dilute with water. Extract with Ethyl Acetate (EtOAc).

Wash organic layer with Sat.

to remove excess formic acid.

Dry and concentrate.

Purification: Silica gel chromatography (Gradient: 0-20% EtOAc in Hexane).

Analytical Validation (Chiral HPLC)
Column: Chiralcel OD-H (250 x 4.6 mm, 5 µm)

Mobile Phase: Hexane : Isopropanol (90 : 10)

Flow Rate: 1.0 mL/min

Detection: UV @ 254 nm

Expectation: (S)-enantiomer (Major), (R)-enantiomer (Minor). Target ee > 95%.

Visualization of Workflows
Diagram 1: Synthetic Pathway & Logic
This diagram illustrates the transformation from raw materials to the chiral intermediate,

highlighting the critical decision points.

Raw Materials:
Thiophene + 2-Methoxybenzoyl Cl

Friedel-Crafts Acylation
(AlCl3, DCM, 0°C)

Activation
INTERMEDIATE:

2-Methoxyphenyl Thienyl Ketone
(Achiral)

Isolation

Recycle (if purity <98%)

Asymmetric Transfer Hydrogenation
(Ru-TsDPEN, HCOOH/TEA)

Stereoselection
TARGET:

(S)-Chiral Alcohol
(ee > 95%)

Reduction
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Click to download full resolution via product page

Caption: Linear synthesis workflow from raw materials to the high-value chiral alcohol

intermediate.

Diagram 2: Downstream Pharmaceutical Utility
How this intermediate feeds into broader drug discovery workflows.
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Activation
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(SNRI Scaffolds)

Nucleophilic Displacement

Ether Derivatives
(Anti-inflammatory)

C-O Bond Formation

Click to download full resolution via product page

Caption: Divergent synthesis pathways utilizing the chiral alcohol for different therapeutic

classes.

Troubleshooting & Optimization
Issue: Low Enantiomeric Excess (ee < 90%)

Cause: Temperature too high or wet solvent.

Fix: Ensure reaction is strictly at 25°C. Dry solvents over molecular sieves. Check catalyst

integrity (Ru(II) is sensitive to oxidation over time).

Issue: Incomplete Conversion
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Cause: Catalyst poisoning by sulfur.

Fix: Thiophene quality is critical. Ensure the starting ketone is recrystallized to remove

trace aluminum salts or sulfur impurities from the Friedel-Crafts step. Increase catalyst

loading to 1 mol%.

Issue: Racemization during Workup

Cause: Acidic conditions.

Fix: Benzylic alcohols with electron-rich rings (thiophene/methoxy-benzene) are prone to

acid-catalyzed racemization (via carbocation formation). Ensure workup is neutral or

slightly basic (NaHCO3). Avoid strong acids.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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